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Compound of Interest

Compound Name: Thymine-15N2,13C

Cat. No.: B13842319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed calculation and breakdown of the molecular weight for
Thymine isotopically labeled with two Nitrogen-15 isotopes and one Carbon-13 isotope
(Thymine-15N2,13C). Such labeled compounds are critical tools in various research
applications, including metabolic studies, protein quantification, and as internal standards in
mass spectrometry-based assays.

Introduction to Isotopically Labeled Thymine

Thymine is a pyrimidine nucleobase fundamental to the structure of DNA. Its standard chemical
formula is CsHeN202.[1][2][3] In advanced biomedical and pharmaceutical research, stable
isotope labeling is a technique used to trace molecules through metabolic pathways or to
create standards for quantitative analysis. By replacing atoms of a specific element with their
heavier, non-radioactive isotopes, the mass of the molecule is controllably increased.

This guide focuses on Thymine-15N2,13C, a variant where both nitrogen atoms are the heavy
isotope °N, and one of the five carbon atoms is the heavy isotope 3C.

Experimental Protocols: Molecular Weight
Calculation

The molecular weight of a molecule is the sum of the atomic masses of its constituent atoms.
For isotopically labeled compounds, the precise mass of the specific isotopes must be used
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rather than the average atomic weight of the elements found on the periodic table. The
calculation protocol is as follows:

« |dentify the Molecular Formula: The standard formula for thymine is CsHsN202.[4]
e Determine Isotopic Composition:

o Standard Thymine (Monoisotopic Mass): Composed of the most abundant natural
isotopes: 12C, 1H, 14N, and 160.

o Thymine-15N2,13C: The composition is specifically (*2C)a(*3C)1(*H)s(*°N)2(1°0)2.

e Sum the Atomic Masses: Multiply the count of each isotopic atom by its precise atomic mass
and sum the results to determine the final molecular weight.

Data Presentation

The quantitative data for atomic masses and the resulting molecular weight calculations are
summarized in the tables below.

Table 1: Atomic Mass of Relevant Isotopes

This table lists the precise atomic masses for the stable isotopes used in the calculations,
expressed in atomic mass units (amu).

Element Isotope Atomic Mass (amu)
Carbon 12C 12.000000000][5]

13C 13.003354835

Hydrogen 1H 1.007825032

Nitrogen 14N 14.003074004

15N 15.000108898

Oxygen 160 15.994914619
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Table 2: Molecular Weight Calculation for Standard
Thymine (Monoisotopic)

This calculation uses the most abundant isotopes to determine the monoisotopic mass of an

unlabeled thymine molecule.

Atomic Mass Total Mass
Element Isotope Atom Count

(amu) (amu)
Carbon 12C 5 12.000000000 60.000000000
Hydrogen H 6 1.007825032 6.046950192
Nitrogen 14N 2 14.003074004 28.006148008
Oxygen 150 2 15.994914619 31.989829238
Total 126.042927438

Table 3: Molecular Weight Calculation for Thymine-

15N2,13C

This calculation determines the precise molecular weight of the specified isotopically labeled

thymine molecule.

Element Isotope Atom Count Atomic Mass Total Mass
(amu) (amu)
Carbon 12C 4 12.000000000 48.000000000
13C 1 13.003354835 13.003354835
Hydrogen H 6 1.007825032 6.046950192
Nitrogen 15N 2 15.000108898 30.000217796
Oxygen 160 2 15.994914619 31.989829238
Total 129.040352061
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Mandatory Visualization

The following diagram illustrates the logical workflow for calculating the molecular weight of the
isotopically labeled thymine.

Start: Define Molecule
Thymine-15N2,13C

Molecular Formula:
(2C)a(*2C)1(*H)s(*>N)2(*°0)z2

___________

T T T
Calculation Steps —
vy 4 v | v
C Mass: H Mass: N Mass: I____> O Mass:
(4 * 12.000) + (1 * 13.003) 6 *1.008 2 *15.000 2 *15.995
T T
Summation:

> (Atom Count * Isotopic Mass)

Final Molecular Weight:
129.040 amu

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of labeled thymine.
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Summary of Molecular Weights

This table provides a direct comparison of the calculated molecular weights.

Compound Molecular Formula Molecular Weight (amu)

Standard Thymine
_ . (12C)s(*H)s(**N)2(160)2 126.042927
(Monoisotopic)

Labeled Thymine (12C)a(13C)1(*H)6(15N)2(160)2 129.040352

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13842319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

